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Compound of Interest

Compound Name: TIS108

Cat. No.: B2844129

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and
disposal of TIS108, a triazole-type strigolactone biosynthesis inhibitor. The following procedural
guidance is intended to ensure a safe laboratory environment and proper management of this
chemical compound.

Personal Protective Equipment (PPE) and
Engineering Controls

Given the absence of a publicly available, detailed Safety Data Sheet (SDS) specifically for
TIS108, a precautionary approach based on handling similar chemical compounds is
recommended. The following PPE and engineering controls are considered essential to
minimize exposure and ensure user safety.
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Personal Protective

. Specification Purpose
Equipment (PPE)
) Chemical safety goggles or a Protects eyes from splashes
Eye Protection ) ) ]
face shield and airborne particles.

. . Provides a barrier against skin
Hand Protection Nitrile or neoprene gloves
contact.

] Protects against spills and
] A lab coat or chemical- o
Body Protection ] contamination of personal
resistant apron _
clothing.

Use in a well-ventilated area. A Minimizes the inhalation of any

Respiratory Protection ] ]
fume hood is recommended. potential dust or aerosols.

Operational Plan: Step-by-Step Handling
Procedures

A systematic workflow is critical for the safe handling of TIS108 in a laboratory setting. The
following diagram outlines the recommended experimental workflow from preparation to

disposal.
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Preparation

Review Safety Data Sheet (if available) & SOPs

Don Appropriate PPE

Prepare Well-Ventilated Workspace (Fume Hood)

Handling & Experimentation

Weigh T1S108

Dissolve in Appropriate Solvent

Perform Experiment

Cleanup & Disposal

Decontaminate Glassware & Surfaces

Segregate & Label Waste

Dispose of Waste According to Institutional Guidelines
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Caption: Experimental workflow for handling TIS108.
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Disposal Plan

Proper disposal of TIS108 and any contaminated materials is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Disposal:

Waste Type Disposal Procedure

) Collect in a designated, sealed, and clearly
Solid TIS108 Waste )
labeled hazardous waste container.

Collect in a designated, sealed, and clearly
Liquid TIS108 Waste (Solutions) labeled hazardous waste container. Do not pour

down the drain.

Contaminated Labware (e.g., pipette tips, Dispose of in a designated solid hazardous

gloves) waste container.

Rinse with a suitable solvent three times,

collecting the rinsate as hazardous liquid waste.
Empty TIS108 Containers Deface the label and dispose of the container

according to institutional guidelines for

chemically contaminated glass or plastic.

All waste must be disposed of through your institution's hazardous waste management
program. Follow all local, state, and federal regulations for chemical waste disposal.

TIS108 Mechanism of Action: Inhibition of
Strigolactone Biosynthesis

TIS108 functions as an inhibitor of the strigolactone biosynthesis pathway in plants.
Strigolactones are a class of plant hormones that regulate various aspects of plant
development. The simplified signaling pathway below illustrates the key steps in strigolactone
biosynthesis and the point of inhibition by TIS108.
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Caption: Simplified strigolactone biosynthesis pathway and the inhibitory action of TIS108.
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Disclaimer: The safety information provided is based on general laboratory practices for
handling chemical compounds in the absence of a specific Safety Data Sheet for TIS108. It is
imperative to consult your institution's safety office and any available supplier documentation
for the most accurate and comprehensive safety guidelines. Always perform a risk assessment
before starting any new experimental procedure.

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
T1S108]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2844129#personal-protective-equipment-for-
handling-tis108]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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